3-[(6-Methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one

• IUPAC Name: 3-[(6-methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one
• InChI: InChI=1S/C11H14N4O4/c1-19-9-5-4-8(15(17)18)10(14-9)13-7-3-2-6-12-11(7)16/h4-5,7H,2-3,6H2,1H3,(H,12,16)(H,13,14)
• InChI Key: GJFGQHCCJVXXHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)[N+](=O)[O-])NC2CCCNC2=O
• Molecular Formula: C11H14N4O4
• Molecular Weight: 266.25 g/mol

Description

3-[(6-Methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one, also known as MNPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of piperidine derivatives and has a molecular formula of C12H15N3O4. MNPA has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

3-[(6-Methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one has been used in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. This compound has been found to exhibit inhibitory effects on certain enzymes, making it a potential candidate for drug development. This compound has also been studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 3-[(6-Methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one is not fully understood. However, it has been found to exhibit inhibitory effects on certain enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been found to exhibit antiproliferative effects on cancer cells, although the exact mechanism of action is not yet known.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases. This compound has also been found to exhibit antioxidant effects, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

3-[(6-Methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one has several advantages and limitations for lab experiments. One of the advantages of this compound is its high yield and purity, making it easy to synthesize and work with. This compound also exhibits a high degree of stability, making it suitable for long-term storage. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-[(6-Methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one. One potential direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to study its potential use in the treatment of cardiovascular diseases such as atherosclerosis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in drug development.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been found to exhibit inhibitory effects on certain enzymes, anti-inflammatory effects, and antioxidant effects. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound. Further research is needed to fully understand the potential applications of this compound in drug development and disease treatment.

Synthesis Methods

3-[(6-Methoxy-3-nitropyridin-2-yl)amino]piperidin-2-one has been synthesized using various methods. One of the most commonly used methods involves the reaction of 6-methoxy-3-nitropyridine-2-amine with piperidin-2-one in the presence of a reducing agent such as sodium borohydride. The reaction yields this compound as a yellow crystalline solid with a high yield and purity.